2,4-dibromo-N-(4-fluorophenyl)benzamide
Description
2,4-Dibromo-N-(4-fluorophenyl)benzamide is a halogenated benzamide derivative featuring two bromine atoms at the 2- and 4-positions of the benzoyl ring and a 4-fluorophenylamide substituent. Its structure combines electron-withdrawing bromine and fluorine substituents, which influence its electronic properties, reactivity, and intermolecular interactions such as hydrogen bonding and halogen bonding .
Properties
Molecular Formula |
C13H8Br2FNO |
|---|---|
Molecular Weight |
373.01 g/mol |
IUPAC Name |
2,4-dibromo-N-(4-fluorophenyl)benzamide |
InChI |
InChI=1S/C13H8Br2FNO/c14-8-1-6-11(12(15)7-8)13(18)17-10-4-2-9(16)3-5-10/h1-7H,(H,17,18) |
InChI Key |
ASGWWXQUTIQIRG-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1NC(=O)C2=C(C=C(C=C2)Br)Br)F |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)C2=C(C=C(C=C2)Br)Br)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Halogen Substitution Patterns
- 4-Bromo-N-(2-nitrophenyl)benzamide () : This compound replaces the 4-fluorophenyl group with a 2-nitrophenyl group. The nitro group introduces strong electron-withdrawing effects, reducing electron density on the amide nitrogen compared to the fluorine substituent in the target compound. This difference may alter hydrogen-bonding capacity and solubility .
- The absence of bromine reduces steric bulk and van der Waals interactions compared to the dibromo target compound .
Functional Group Variations
- The bromine at position 4 aligns with the target compound, but the sulfonamido group adds complexity to intermolecular interactions .
- This contrasts with the bromine-dominated steric and electronic effects in the target compound .
Structural and Crystallographic Differences
- 4-Bromo-N-(2-nitrophenyl)benzamide () : Crystallographic studies reveal two molecules (A and B) per asymmetric unit, stabilized by N–H···O hydrogen bonds between the amide and nitro groups. The target compound’s 4-fluorophenyl group may instead engage in C–H···F interactions, altering packing efficiency .
- N-(2,4-Difluorophenyl)-2-fluorobenzamide (Fo24, ) : Exhibits intermolecular N–H···F and C–H···F hydrogen bonds, forming a layered crystal structure. The dibromo analogue likely has stronger halogen bonding (Br···Br or Br···F) due to bromine’s polarizability .
Tabulated Comparison of Key Compounds
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